Cas no 2229355-09-1 (1-amino-3-(4-bromofuran-2-yl)propan-2-ol)

• Product Name: 1-amino-3-(4-bromofuran-2-yl)propan-2-ol
• CAS No: 2229355-09-1
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6335770
• PubChem ID: 165643045
• Update Time: 2025-10-23

1-amino-3-(4-bromofuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-bromofuran-2-yl)propan-2-ol
• 2229355-09-1
• EN300-1917495

• Inchi： 1S/C7H10BrNO2/c8-5-1-7(11-4-5)2-6(10)3-9/h1,4,6,10H,2-3,9H2
• InChI Key： XXLSTKQGZHLWNJ-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CC(CN)O

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-amino-3-(4-bromofuran-2-yl)propan-2-ol

Introduction to 1-amino-3-(4-bromofuran-2-yl)propan-2-ol (CAS No: 2229355-09-1)

1-amino-3-(4-bromofuran-2-yl)propan-2-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This molecule, identified by the chemical abstracts service number CAS No: 2229355-09-1, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of both an amino group and a brominated furan moiety makes it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure consists of a propyl chain substituted with an amino group at the first carbon and a 4-bromofuran moiety at the third carbon. This arrangement imparts distinct chemical properties that are leveraged in synthetic organic chemistry. The bromofuran component, in particular, is a key feature that facilitates various cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions include Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, among others, making 1-amino-3-(4-bromofuran-2-yl)propan-2-ol a versatile building block for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The structural motifs present in 1-amino-3-(4-bromofuran-2-yl)propan-2-ol align well with the pharmacophores commonly found in successful drug candidates. For instance, the amino group can be further functionalized to introduce hydrogen bonding capabilities, which are crucial for target binding affinity. Meanwhile, the bromofuran ring can serve as a handle for further derivatization via transition-metal-catalyzed reactions.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. Researchers have been exploring novel inhibitors targeting specific kinases to develop more effective treatments. The bromofuran moiety in 1-amino-3-(4-bromofuran-2-yl)propan-2-ol can be coupled with other heterocyclic scaffolds to create potent kinase inhibitors. For example, studies have demonstrated that furoic acid derivatives exhibit significant kinase inhibitory activity, and incorporating such motifs into drug candidates has shown promising results in preclinical studies.

Moreover, the compound's utility extends beyond kinase inhibition. It has been explored as a precursor in the synthesis of antimicrobial agents. The structural features of 1-amino-3-(4-bromofuran-2-yl)propan-2-ol allow for the introduction of pharmacophores that interact with bacterial enzymes or cell membranes, disrupting essential bacterial functions. Recent research has highlighted the importance of discovering new antibiotics to combat rising antibiotic resistance, and compounds like this one offer a promising starting point for such endeavors.

The synthesis of 1-amino-3-(4-bromofuran-2-yl)propan-2-ol itself is an intriguing process that showcases modern synthetic methodologies. The preparation typically involves multi-step reactions starting from commercially available precursors such as 4-bromoanisole and propargylamine. Key steps include halogenation, nucleophilic substitution, and reduction protocols, which are well-documented in organic chemistry literature. The efficiency and scalability of these synthetic routes are critical for industrial applications, ensuring that sufficient quantities of the compound can be produced for research and commercial purposes.

In conclusion, 1-amino-3-(4-bromofuran-2-yl)propan-2-ol (CAS No: 2229355-09-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for developing novel therapeutic agents. The ongoing research into its applications in kinase inhibition and antimicrobial drug discovery underscores its importance in addressing critical health challenges. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug development.